Cas no 1246820-41-6 (Fluindione-d4)

• Product Name: Fluindione-d4
• CAS No: 1246820-41-6
• MF: C₁₅H₉FO₂
• MW: 240.229167699814
• CID: 1066984
• Update Time: 2025-05-24

Fluindione-d4 Chemical and Physical Properties

Names and Identifiers

• [2H4]-Fluindione
• Fluindione-d4
• Fluindione
• Previscan
• Fluindione [INN]
• Fluindionum [INN-Latin]
• Fluindiona [INN-Spanish]
• 1H-Indene-1,3(2H)-dione, 2-(4-fluorophenyl)-
• 2-(p-Fluorophenyl)-1,3-indandione
• LM 123
• 1,3-Indandione, 2-(p-fluorophenyl)-
• EQ35YMS20Q
• Fluindione (INN)
• Fluindiona
• Fluindionum
• 2-(4-fluorophenyl)indene-1,3-dione
• Previsccan (TN)
• 2-(4-fluorophenyl)-1,3-indanedione
• Maybridge3_005550
• DSSTox_RID_81439
• DSSTox_CID_26211
• Oprea1_432146
• DSSTox

• Inchi： 1S/C15H9FO2/c16-10-7-5-9(6-8-10)13-14(17)11-3-1-2-4-12(11)15(13)18/h1-8,13H
• InChI Key： NASXCEITKQITLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C2C=CC=CC=2C1=O)=O
• BRN： 2052411

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 3
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on Fluindione-d4

Fluindione-d4: A Comprehensive Overview

Fluindione-d4, also known by its CAS number 1246820-41-6, is a compound that has garnered significant attention in recent scientific research. This compound is a derivative of fluindione, which itself is a well-known chemical entity with applications in various fields. The "d4" designation indicates the presence of four deuterium atoms, a modification that can significantly alter the compound's physical and chemical properties.

The synthesis of Fluindione-d4 involves advanced chemical techniques, including deuterium exchange reactions. This process ensures that the resulting compound retains the structural integrity of fluindione while incorporating deuterium atoms at specific positions. The incorporation of deuterium is particularly useful in studies requiring isotopic labeling, such as in pharmacokinetic studies or nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have highlighted the potential of Fluindione-d4 in the field of drug development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its unique properties to enhance drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Fluindione-d4 can serve as an effective intermediate in the synthesis of antiviral agents, showcasing its versatility in medicinal chemistry.

In addition to its applications in pharmacology, Fluindione-d4 has found utility in analytical chemistry. Its deuterated nature makes it an ideal reference standard for mass spectrometry (MS) and NMR analyses. By using Fluindione-d4, scientists can achieve higher precision in identifying and quantifying compounds, particularly in complex mixtures.

The structural elucidation of Fluindione-d4 has been made possible through advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS) and NMR spectroscopy have provided critical insights into its molecular structure and isotopic composition. These findings have been instrumental in confirming the compound's identity and purity, ensuring its reliability for research purposes.

From an environmental perspective, the stability and biodegradation of Fluindione-d4 are areas of growing interest. Recent environmental toxicology studies have assessed its potential impact on aquatic ecosystems. Preliminary results suggest that Fluindione-d4 exhibits low toxicity to aquatic organisms under standard test conditions, which is promising for its safe use in various industrial and research applications.

In conclusion, Fluindione-d4, with its CAS number 1246820-41-6, represents a valuable tool in modern chemistry and pharmacology. Its unique properties, derived from the incorporation of deuterium atoms, make it an essential compound for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and insights into this compound, its significance in scientific research is expected to grow further.